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Compound of Interest

Compound Name: Myelin Basic Protein (MBP)

Cat. No.: B549797 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Myelin Basic Protein (MBP) is a crucial protein component of the myelin sheath in the central

nervous system (CNS), playing a vital role in the formation and compaction of myelin.[1] It is

widely used in neuroscience research, particularly in studies of demyelinating diseases such as

multiple sclerosis (MS). A common application is the induction of experimental autoimmune

encephalomyelitis (EAE), an animal model for MS.[2][3] Proper handling and storage of

lyophilized MBP are critical to ensure its stability, solubility, and biological activity for reliable

and reproducible experimental outcomes. These application notes provide detailed protocols

for the handling, storage, and use of lyophilized MBP.

Data Presentation: Quantitative Summary
The following tables summarize key quantitative data for the handling and storage of

lyophilized Myelin Basic Protein.
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Parameter Recommendation Notes

Short-Term Storage

(Lyophilized)

Room temperature (several

days to weeks) or ≤4°C
Protect from intense light.

Long-Term Storage

(Lyophilized)
-20°C or -80°C

Recommended for storage

longer than 4 weeks.

Reconstitution Solvent
Sterile, purified water, PBS, or

10mM HCl

Choice of solvent may depend

on the specific product and

downstream application.

Reconstitution Concentration
1 mg/mL is a common stock

concentration.[4]

Refer to the manufacturer's

product data sheet for specific

recommendations.

Short-Term Storage

(Reconstituted)
2-8°C for up to one week.

Some sources suggest

reconstituted peptides can be

stable for several days to a few

weeks at this temperature.

Long-Term Storage

(Reconstituted)

Aliquot and store at -20°C or

-80°C.

Avoid repeated freeze-thaw

cycles. Aliquots should ideally

be in volumes greater than 20

µL.

Table 1: Storage and Reconstitution Recommendations for Lyophilized Myelin Basic Protein
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Application Species
Typical
Concentration/Dose

Induction of EAE Lewis Rats
50–100 µg per animal

(subcutaneously)[2]

Induction of EAE C57BL/6 and SJL/J Mice
100–200 µg per animal

(subcutaneously)[3]

In Vitro T-cell Stimulation Mouse 0-10 µg/mL[5]

Endothelial Cell Treatment Human 1-100 µg/mL[6]

MAP Kinase Activation Assay In Vitro
0.1 mg/mL (copolymerized in

gel)[7]

ELISA Standard Curve Rat 123.5-10,000 pg/mL[8]

Western Blot (Anti-MBP

Antibody)
N/A 1:500 to 1:1,000 dilution

Table 2: Typical Working Concentrations of Myelin Basic Protein in Various Applications

Experimental Protocols
Reconstitution of Lyophilized Myelin Basic Protein
This protocol provides a general procedure for reconstituting lyophilized MBP. Always refer to

the manufacturer's specific instructions provided with the product.

Materials:

Vial of lyophilized Myelin Basic Protein

Sterile, purified water, sterile Phosphate-Buffered Saline (PBS), or 10mM HCl

Sterile, low-protein-binding microcentrifuge tubes

Calibrated pipettes and sterile tips

Microcentrifuge
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Procedure:

Equilibration: Allow the vial of lyophilized MBP and the chosen reconstitution solvent to

equilibrate to room temperature before opening.

Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is collected

at the bottom.

Solvent Addition: Carefully open the vial and add the recommended volume of the

appropriate sterile solvent to achieve the desired stock concentration (e.g., 1 mg/mL).

Dissolution: Gently swirl or rock the vial to dissolve the protein. Avoid vigorous shaking or

vortexing, as this can cause foaming and protein denaturation. Allow the vial to sit at room

temperature for 15-30 minutes to ensure complete reconstitution.

Aliquoting and Storage: For long-term storage, it is recommended to aliquot the reconstituted

MBP into smaller, single-use volumes in sterile, low-protein-binding microcentrifuge tubes.

Store aliquots at -20°C or -80°C. For short-term storage, the reconstituted solution can be

kept at 2-8°C for up to one week.

Protocol for Western Blotting of Myelin Basic Protein
This protocol outlines the general steps for detecting MBP in brain tissue lysates by Western

blotting.

Materials:

Brain tissue lysate

SDS-PAGE gels

PVDF membrane

Transfer buffer

Blocking buffer (e.g., 5% non-fat dry milk or 5% BSA in Tris-Buffered Saline with 0.1%

Tween-20 (TBST))
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Primary antibody: Anti-Myelin Basic Protein antibody (e.g., rabbit polyclonal)

Secondary antibody: HRP-conjugated anti-rabbit IgG

Chemiluminescent substrate

Wash buffer (TBST)

Procedure:

Sample Preparation: Prepare brain tissue lysates and determine the protein concentration.

Mix the lysate with Laemmli sample buffer and boil for 5 minutes.

SDS-PAGE: Load 20-40 µg of protein per lane on an SDS-PAGE gel and run the

electrophoresis until the dye front reaches the bottom.

Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane using a

standard wet or semi-dry transfer method.

Blocking: Block the membrane with blocking buffer for 1 hour at room temperature with

gentle agitation.

Primary Antibody Incubation: Incubate the membrane with the primary anti-MBP antibody

(typically at a 1:500 to 1:1,000 dilution in blocking buffer) overnight at 4°C with gentle

agitation.

Washing: Wash the membrane three times for 10 minutes each with TBST.

Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated

secondary antibody (diluted in blocking buffer according to the manufacturer's instructions)

for 1 hour at room temperature.

Washing: Wash the membrane three to five times for 10 minutes each with TBST.

Detection: Incubate the membrane with a chemiluminescent substrate and visualize the

protein bands using an imaging system.
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Visualizations
Experimental Workflow for Handling Lyophilized MBP
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Caption: Workflow for handling and storage of lyophilized Myelin Basic Protein.

Logical Relationships in MBP Storage and Stability
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Caption: Relationship between storage conditions, temperature, and stability of MBP.

Signaling Pathway for Local MBP Translation in
Oligodendrocytes

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b549797?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b549797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Axon

Oligodendrocyte Process

Myelin Sheath

L1CAM

F3/Contactin

binds

Fyn Kinase

activates

hnRNP A2

phosphorylates

MBP mRNA

promotes translation of

MBP Protein

translates to

Myelination

contributes to

Click to download full resolution via product page

Caption: Signaling cascade leading to localized MBP translation and myelination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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